Cas no 1804377-73-8 (2-Cyano-6-(difluoromethyl)-5-methoxypyridine-3-carboxylic acid)

• Product Name: 2-Cyano-6-(difluoromethyl)-5-methoxypyridine-3-carboxylic acid
• CAS No: 1804377-73-8
• MF: C₉H₆F₂N₂O₃
• MW: 228.152348995209
• CID: 4913999
• Update Time: 2025-07-22

2-Cyano-6-(difluoromethyl)-5-methoxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-(difluoromethyl)-5-methoxypyridine-3-carboxylic acid

• Inchi： 1S/C9H6F2N2O3/c1-16-6-2-4(9(14)15)5(3-12)13-7(6)8(10)11/h2,8H,1H3,(H,14,15)
• InChI Key： WBFWBYIGTOIRCW-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C(=O)O)=C(C#N)N=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 1.1
• Topological Polar Surface Area: 83.2

Additional information on 2-Cyano-6-(difluoromethyl)-5-methoxypyridine-3-carboxylic acid

Comprehensive Overview of 2-Cyano-6-(difluoromethyl)-5-methoxypyridine-3-carboxylic acid (CAS No. 1804377-73-8)

In the realm of fine chemicals and pharmaceutical intermediates, 2-Cyano-6-(difluoromethyl)-5-methoxypyridine-3-carboxylic acid (CAS No. 1804377-73-8) has garnered significant attention due to its unique structural properties and versatile applications. This compound, characterized by its pyridine core and functional groups such as cyano, difluoromethyl, and carboxylic acid, serves as a critical building block in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential in drug discovery, agrochemical development, and material science.

The molecular structure of 2-Cyano-6-(difluoromethyl)-5-methoxypyridine-3-carboxylic acid features a pyridine ring substituted with a cyano group at the 2-position, a difluoromethyl group at the 6-position, and a methoxy group at the 5-position. The presence of a carboxylic acid moiety at the 3-position further enhances its reactivity, making it a valuable intermediate for derivatization. This combination of functional groups allows for diverse chemical transformations, enabling the synthesis of complex molecules with tailored properties.

One of the key reasons for the growing interest in 2-Cyano-6-(difluoromethyl)-5-methoxypyridine-3-carboxylic acid is its role in the development of novel pharmaceutical compounds. The difluoromethyl group, in particular, is known to improve metabolic stability and bioavailability, making it a sought-after feature in drug design. Recent studies have highlighted its potential in targeting enzymes and receptors involved in inflammatory and metabolic disorders. As the demand for precision medicine rises, intermediates like this are becoming indispensable in the quest for more effective therapies.

Beyond pharmaceuticals, 2-Cyano-6-(difluoromethyl)-5-methoxypyridine-3-carboxylic acid is also gaining traction in the agrochemical sector. The incorporation of fluorine atoms into agrochemicals has been shown to enhance their efficacy and environmental compatibility. This compound’s ability to act as a precursor for herbicides and fungicides aligns with the industry’s shift toward sustainable and high-performance solutions. With the global focus on food security and sustainable agriculture, such intermediates are poised to play a pivotal role in the development of next-generation crop protection agents.

From a synthetic chemistry perspective, the pyridine scaffold of 2-Cyano-6-(difluoromethyl)-5-methoxypyridine-3-carboxylic acid offers a robust platform for further functionalization. Chemists can exploit the reactivity of the cyano and carboxylic acid groups to introduce additional substituents, enabling the creation of libraries of derivatives for screening purposes. This flexibility is particularly valuable in high-throughput screening and combinatorial chemistry, where rapid access to diverse molecular structures is essential.

The compound’s relevance is further underscored by its alignment with current trends in green chemistry. The incorporation of fluorine and other halogens is often associated with improved selectivity and reduced environmental impact. As regulatory bodies tighten restrictions on hazardous substances, intermediates like 2-Cyano-6-(difluoromethyl)-5-methoxypyridine-3-carboxylic acid are likely to see increased adoption due to their favorable safety profiles.

In conclusion, 2-Cyano-6-(difluoromethyl)-5-methoxypyridine-3-carboxylic acid (CAS No. 1804377-73-8) represents a multifaceted intermediate with broad applicability across pharmaceuticals, agrochemicals, and materials science. Its unique structural features, combined with the growing demand for fluorinated compounds and sustainable chemistry, position it as a compound of significant interest. As research continues to uncover new applications, its role in advancing scientific and industrial innovation is expected to expand further.